Cas no 1806764-37-3 (6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1806764-37-3
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4844368
• Update Time: 2025-06-07

6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H8F6N2O2/c10-8(11,12)6-4(3-18)1-5(2-16)17-7(6)19-9(13,14)15/h1,18H,2-3,16H2
• InChI Key： ZWNGESDUOLAAEW-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C=C1CO)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 68.4

Additional information on 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806764-37-3)

The compound 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806764-37-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol?" The synthesis typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps often include halogenation, nucleophilic substitution, and reduction reactions. The presence of the aminomethyl and methanol functional groups allows for further derivatization, making it a versatile building block in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in pharmaceutical development. This compound, with its trifluoromethoxy and trifluoromethyl substituents, exemplifies these advantages. Its potential use in the design of kinase inhibitors or antimicrobial agents is a hot topic in academic and industrial research circles. Additionally, its role in agrochemicals, particularly in the development of novel pesticides, is another area of active investigation.

Another common query is: "What are the spectroscopic characteristics of CAS No. 1806764-37-3?" The compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. The trifluoromethoxy group, for instance, exhibits distinct signals in the ¹⁹F NMR spectrum, while the aminomethyl moiety can be identified through its characteristic peaks in the ¹H NMR spectrum. These analytical methods are essential for quality control and structural verification during synthesis.

The growing interest in sustainable chemistry has also influenced research on this compound. Scientists are exploring greener synthetic routes, such as catalytic methods or solvent-free reactions, to minimize environmental impact. This aligns with the broader trend of green chemistry, which emphasizes the reduction of hazardous waste and energy consumption. The compound's potential for scalable and eco-friendly production is a key consideration for industrial applications.

Furthermore, the compound's relevance to drug discovery is underscored by its structural similarity to known pharmacophores. The pyridine core is a common motif in FDA-approved drugs, and the introduction of fluorinated groups often enhances bioavailability and target binding affinity. Researchers are actively investigating its utility in the development of treatments for conditions such as inflammatory diseases and central nervous system (CNS) disorders. This has led to a surge in patent filings and publications related to its derivatives.

In conclusion, 6-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806764-37-3) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in medicinal chemistry and agrochemicals, make it a focal point for ongoing research. As the demand for fluorinated compounds continues to rise, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.